Cas no 895466-94-1 (3-(4-chlorobenzenesulfonyl)-N-5-(2,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-ylpropanamide)

• Product Name: 3-(4-chlorobenzenesulfonyl)-N-5-(2,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-ylpropanamide
• CAS No: 895466-94-1
• MF: C₁₉H₁₈ClN₃O₆S
• MW: 451.880722522736
• CID: 5923679
• PubChem ID: 18573183
• Update Time: 2025-06-29

3-(4-chlorobenzenesulfonyl)-N-5-(2,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-ylpropanamide Chemical and Physical Properties

Names and Identifiers

• 3-(4-chlorophenyl)sulfonyl-N-[5-(2,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl]propanamide
• F2536-1089
• AKOS024657566
• 895466-94-1
• 3-(4-chlorobenzenesulfonyl)-N-[5-(2,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl]propanamide
• 3-((4-chlorophenyl)sulfonyl)-N-(5-(2,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl)propanamide
• 3-(4-chlorobenzenesulfonyl)-N-5-(2,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-ylpropanamide

• Inchi： 1S/C19H18ClN3O6S/c1-27-13-5-8-15(16(11-13)28-2)18-22-23-19(29-18)21-17(24)9-10-30(25,26)14-6-3-12(20)4-7-14/h3-8,11H,9-10H2,1-2H3,(H,21,23,24)
• InChI Key： ANTMAOCCMMZKFU-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C2=CC=C(OC)C=C2OC)O1)(=O)CCS(C1=CC=C(Cl)C=C1)(=O)=O

Computed Properties

• Exact Mass: 451.0604842g/mol
• Monoisotopic Mass: 451.0604842g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 668
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 129Ų

Additional information on 3-(4-chlorobenzenesulfonyl)-N-5-(2,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-ylpropanamide

Compound CAS No 895466-94-1: 3-(4-Chlorobenzenesulfonyl)-N-5-(2,4-Dimethoxyphenyl)-1,3,4-Oxadiazol-2-ylpropanamide

Compound CAS No 895466-94-1, also known as 3-(4-Chlorobenzenesulfonyl)-N-5-(2,4-Dimethoxyphenyl)-1,3,4-Oxadiazol-2-ylpropanamide, is a highly specialized organic compound with significant applications in the field of pharmaceutical chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential for use in drug development.

The molecular structure of this compound is characterized by the presence of a sulfonyl group attached to a chlorobenzene ring and an oxadiazole ring substituted with a dimethoxyphenyl group. These functional groups contribute to the compound's stability and reactivity, making it a promising candidate for various chemical reactions and biological assays.

Recent studies have highlighted the potential of CAS No 895466-94-1 in inhibiting certain enzymes associated with neurodegenerative diseases. Researchers have demonstrated that this compound exhibits selective binding to specific protein targets, which could lead to the development of novel therapeutic agents for conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its pharmacological applications, 3-(4-Chlorobenzenesulfonyl)-N-5-(2,4-Dimethoxyphenyl)-1,3,4-Oxadiazol-2-ylpropanamide has shown promise in materials science. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Current research is exploring its potential as a component in advanced display technologies and solar cells.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Key steps include the formation of the sulfonyl intermediate and the subsequent coupling reaction with the oxadiazole derivative. These steps are critical for maintaining the integrity of the compound's functional groups.

From an environmental standpoint, studies have been conducted to assess the biodegradability and toxicity of CAS No 895466-94-1. Preliminary results indicate that the compound exhibits low toxicity to aquatic organisms under controlled laboratory conditions. However, further research is needed to fully understand its environmental impact and ensure safe handling practices.

In conclusion, Compound CAS No 895466-94-1, or 3-(4-Chlorobenzenesulfonyl)-N-5-(2,4-Dimethoxyphenyl)-1,3,4-Oxadiazol-2-ylpropanamide, represents a significant advancement in chemical synthesis with diverse applications across multiple scientific disciplines. Its unique properties continue to drive innovative research efforts aimed at harnessing its full potential in both medical and technological fields.